Cas no 75330-75-5 (Lovastatin)

Lovastatin is a HMG CoA reductase inhibitor used to reduce the cell permeability of cholesterol

Lovastatin structure

Product Name:Lovastatin

CAS No:75330-75-5

Molecular Formula:C₂₄H₃₆O₅

Molecular Weight:404.5396

MDL:MFCD00072164

CID:59683

PubChem ID:24896706

Lovastatin Properties

Names and Identifiers

- Lovastatin
- [1s-[1alpha(r*),3alpha,7beta,8beta(2s*,4s*),8abeta]]-2-methylbutanoicacid1,2,
- 4-hydroxy-6-oxo-2h-pyran-2-yl)ethyl)-1-naphthalenylester,(1s-(1-alpha-(r*),3
- 4-hydroxy-6-oxo-2h-pyran-2-yl]ethyl]-1-naphthalenyl(s)-2-methyl-butyrate
- 8-[2-(4-Hydroxy-6-oxotetrahydro-2H-pyran-2-yl)ethyl]-3,7-dimethyl-1,2,3,7,8,8a-hexahydro-1-naphthale
- Mevinolin
- MEVINOLIN(AS)
- DL-Lactic acid
- LOVALIP
- LOVASTIN
- MEVACOR
- mevlor
- msd803
- Paschol
- Rovacor
- Sivlor
- 6α-Methylcompactin
- Monacolin K
- 1,2,3,7,8,8a-Hexahydro-3,7-dimethyl-8-[2-(tetrahydro-4-hydroxy-6-oxo-2H-pyran-2-yl)ethyl]-1-naphthalenyl 2-methylbutanoate
- 洛伐他汀
- Lovalord
- Mevinacor
- Altoprev
- Nergadan
- Artein
- Altocor
- 6alpha-Methylcompactin
- Hipovastin
- Lovastatine
- Lovasterol
- Lipivas
- Closterol
- Teroltrat
- Tecnolip
- Cholestra
- Rodatin
- Lozutin
- Lipofren
- Lestatin
- Hipolip
- Colevix
- Taucor
- Lipdip
- Belvas
- Lovastatine [French]
- Lovastatinum [Latin]
- Lovastatina [Spanish]
- 6-alpha-Methylcompactin
- Lovastatinum
- Lovastatina
- MSD 803
- MK 803
- 6 alpha-Methylcompactin
- KBio3_002848
- LOVASTATIN [INN]
- NINDS_001032
- UNII-9LHU78OQFD
- NSC779704
- 74133-25-8
- BRD-K09416995-001-06-8
- HMS2096H13
- HMS3676H19
- HMS1923O13
- NCGC00023509-07
- SMR000673570
- Lovastatin [USAN:USP:INN:BAN]
- LOVASTATIN [USP MONOGRAPH]
- LOVASTATIN [WHO-DD]
- Pharmakon1600-01503977
- KS-1082
- Tox21_110888_1
- Lovastatin for peak identification
- Lovastatinum (Latin)
- Lovastatin,(S)
- Prestwick3_000516
- BPBio1_000519
- HY-N0504
- NCGC00023509-10
- Simvastatin impurity, lovastatin-
- (1S,3R,7S,8S,8aR)-1,2,3,7,8,8a-Hexahydro-8-(2-((4R,6R)-4-hydroxy-2-oxo-2H-pyran-6-yl)ethyl)-3,7-dimethylnaphtyl(S)-2-methylbutyrat
- LOVASTATIN [MI]
- HMS1990O07
- AB00052400_18
- MLS001055358
- BDBM34168
- BRD-K09416995-001-21-7
- NCGC00023509-14
- CHEBI:40303
- Rextat
- A838383
- MK-803
- LOVASTATIN (USP MONOGRAPH)
- Mevacor;Monacolin K;mevinolin;6-alpha-Methylcompactin
- MFCD00072164
- (S)-2-Methylbutyric acid, 8-ester with (4R,6R)-6-(2-((1S,2S,6R,8S,8aR)-1,2,6,7,8,8a-hexahydro-8-hydroxy-2,6-dimethyl-1-naphthyl)ethyl)tetrahydro-4-hydroxy-2H-pyran-2-one
- (S)-2-Methylbutyric acid, 8-ester with (4R,6R)-6-[2-[(1S,2S,6R,8S,8aR)-1,2,6,7,8,8a-hexahydro-8-hydroxy-2,6-dimethyl-1-naphthyl]ethyl]tetrahydro-4-hydroxy-2H-pyran-2-one
- C07074
- NCGC00023509-03
- 6.alpha.-Methylcompactin
- HY-N0504R
- PCZOHLXUXFIOCF-BXMDZJJMSA-N
- NSC-779704
- LOVASTATIN [EP MONOGRAPH]
- CS-0694830
- GTPL2739
- L0214
- BSPBio_001265
- (2S)-(1S,3R,7S,8S,8aR)-1,2,3,7,8,8a-Hexahydro-3,7-dimethyl-8-[2-[(2R,4R)-tetrahydro-4-hydroxy-6-oxo-2H-pyran-2-yl]ethyl]-1-naphthalenyl-2-methyl butanoate
- BIDD:PXR0113
- EN300-52515
- LOVASTATIN (EP MONOGRAPH)
- Tox21_201475
- BUTANOIC ACID, 2-METHYL-, 1,2,3,7,8,8A-HEXAHYDRO-3,7-DIMETHYL-8-(2-(TETRAHYDRO-4-HYDROXY-6-OXO-2H-PYRAN-2-YL)ETHYL)-1-NAPHTHALENYL ESTER, (1S-(1.ALPHA.(R*),3.ALPHA.,7.BETA.,8.BETA.(2S*,4S*),8.ALPHA..BETA.))-
- (2S)-2-methylbutanoic acid [(1S,3R,7S,8S,8aR)-8-[2-[(2R,4R)-4-hydroxy-6-oxo-2-oxanyl]ethyl]-3,7-dimethyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl] ester
- ACon1_000390
- (2S)-2-Methylbutanoic acid (1S,3R,7S,8S,8aR)-1,2,3,7,8,8a-hexahydro-3,7-dimethyl-8-[2-[(2R,4R)-tetrahydro-4-hydroxy-6-oxo-2H-pyran-2-yl]ethyl]-1-naphthalenyl ester
- BSPBio_000471
- EC 616-212-7
- DB00227
- NCGC00023509-16
- 1S,7S,8S,8aR)-8-{2-[(2R,4R)-4-hydroxy-6-oxooxan-2-yl]ethyl}-3,7-dimethyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl (2S)-2-methylbutanoate
- MLS000069585
- 6-Methylcompactin
- s2061
- LOVASTATIN [VANDF]
- Lovastatin (USAN:USP:INN:BAN)
- SCHEMBL3136
- ADVICOR COMPONENT LOVASTATIN
- SR-05000001880-2
- G226
- Spectrum5_001294
- Lovastatin (Mevacor)
- DTXSID5020784
- Mevinolin from Aspergillus sp.
- ACon0_000534
- NC00713
- LOVASTATIN [USP-RS]
- Liposcler
- BSPBio_003346
- HMS3713H13
- NSC-758662
- KBio1_001032
- NSC758662
- (S)-2-Methyl-butyric acid (1S,3R,7S,8S,8aR)-8-[2-((3R,5R)-4-hydroxy-6-oxo-tetrahydro-pyran-2-yl)-ethyl]-3,7-dimethyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl ester
- SPBio_002392
- 2-Methyl-1,2,3,7,8,8a-hexahydro-3,7-dimethyl-8-[2-(tetrahydro-4-hydroxy-6-oxo-2H-pyran-2-yl)ethyl]-1-naphthalenyl ester butanoic acid
- HMS3403O07
- NCGC00023509-05
- NS00000544
- (+)-mevinolin
- (S)-(1S,3R,7S,8S,8aR)-8-(2-((2R,4R)-4-Hydroxy-6-oxotetrahydro-2H-pyran-2-yl)ethyl)-3,7-dimethyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl 2-methylbutanoate
- MLS006011867
- NCGC00023509-04
- DivK1c_001032
- 6 Methylcompactin
- CCRIS 8092
- Q417740
- CAS-75330-75-5
- 1,2,6,7,8,8a-Hexahydro-beta,delta-dihydroxy-2,6-dimethyl-8-(2-methyl-1-oxobutyoxy)-1-naphthaleneheptanoic acid delta-lactone
- HMS3412H19
- AC-13961
- [(1S,3R,7S,8S,8aR)-8-[2-[(2R,4R)-4-Hydroxy-6-oxo-tetrahydropyran-2-yl]ethyl]-3,7-dimethyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl] 2-methylbutanoate
- NSC-633781
- butanoic acid, 2-methyl-, (1S,3R,7S,8S,8aR)-1,2,3,7,8,8a-hexahydro-3,7-dimethyl-8-[2-[(2R,4R)-tetrahydro-4-hydroxy-6-oxo-2H-pyran-2-yl]ethyl]-1-naphthalenyl ester, (2S)-
- HMS2093O03
- BRN 3631989
- HMS2236F07
- cid_53232
- Prestwick_819
- Tox21_300268
- LOVASTATIN [ORANGE BOOK]
- AB00052400-17
- BIDD:GT0749
- Butanoic acid, 2-methyl-, (1S,3R,7S,8S,8aR)-1,2,3,7,8,8a-hexahydro-3,7-dimethyl-8-(2-(tetrahydro-4-hydroxy-6-oxo-2H-pyran-2-yl)ethyl)-1-naphthalenyl ester, (2S)-
- 1cqp
- [(1S,3R,7S,8S,8aR)-8-[2-[(2R,4R)-4-hydroxy-6-oxo-tetrahydropyran-2-yl]ethyl]-3,7-dimethyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl] (2S)-2-methylbutanoate
- Prestwick0_000516
- L-154803
- Mevinolin from Aspergillus sp., >=98% (HPLC)
- Lovastatin- Bio-X
- NCGC00023509-06
- HMS3259F10
- SIMVASTATIN IMPURITY E [EP IMPURITY]
- CCG-39627
- Butanoic acid, 2-methyl-, 1,2,3,7,8,8a-hexahydro-3,7-dimethyl-8-(2-(tetrahydro-4-hydroxy-6-oxo-2H-pyran-2-yl)ethyl)-1-naphthalenyl ester, (1S-(1alpha(R*),3alpha,7beta,8beta(2S*,4S*),8abeta))-
- HMS2089M06
- Z754931258
- NCGC00254157-01
- SCHEMBL14227102
- [(1S,3R,7S,8S,8aR)-3,7-dimethyl-8-[2-[(2R,4R)-4-oxidanyl-6-oxidanylidene-oxan-2-yl]ethyl]-1,2,3,7,8,8a-hexahydronaphthalen-1-yl] (2S)-2-methylbutanoate
- US9353061, Lovastatina
- AB00052400_19
- 75330-75-5
- Lovastatin (USP/INN)
- Opera_ID_1578
- HMS3039N16
- SIMVASTATIN IMPURITY, LOVASTATIN-(USP IMPURITY)
- Mevinolin (lovastatin)
- Monakolin K
- MK-803; LOVALIP; MEVACOR
- NCGC00023509-08
- CS-1990
- NCGC00023509-09
- Prestwick2_000516
- NCGC00023509-13
- SIMVASTATIN IMPURITY E (EP IMPURITY)
- [(1S,3R,7S,8S,8aR)-8-[2-[(2R,4R)-4-hydroxy-6-oxooxan-2-yl]ethyl]-3,7-dimethyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl] (2S)-2-methylbutanoate
- LOVASTATIN (USP-RS)
- Lovastatin & Primycin
- SBI-0051881.P002
- HMS503O05
- AKOS005267139
- SIMVASTATIN IMPURITY, LOVASTATIN- [USP IMPURITY]
- SR-01000000123-3
- (1S,3R,7S,8S,8aR)-8-{2-[(2R,4R)-4-hydroxy-6-oxooxan-2-yl]ethyl}-3,7-dimethyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl (2S)-2-methylbutanoate
- Lovastatin (MK-803)
- LOVASTATIN COMPONENT OF ADVICOR
- (S)-((1S,3R,7S,8S,8aR)-8-(2-((2R,4R)-4-hydroxy-6-oxotetrahydro-2H-pyran-2-yl)ethyl)-3,7-dimethyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl) 2-methylbutanoate
- Butanoic acid, 2-methyl-, 1,2,3,7,8,8a-hexahydro-3,7-dimethyl-8-(2-(tetrahydro-4-hydroxy-6-- oxo-2H-pyran-2-yl)ethyl)-1-naphthalenyl ester, (1S-(1alpha(R*),3alpha,7beta,8beta(2S*,4S*),8abeta))-
- 2beta,6alpha-Dimethyl-8alpha-(2-methyl-1-oxobutoxy)-mevinic acid lactone
- SR-05000001880
- Butanoic acid, 2-methyl-, (1S,3R,7S,8S,8aR)-1,2,3,7,8,8a-hexahydro-3,7-dimethyl-8-(2-((2R,4R)-tetrahydro-4-hydroxy-6-oxo-2H-pyran-2-yl)ethyl)-1-naphthalenyl ester, (2S)-
- D00359
- A838030
- ML-530B
- LOVASTATIN (MART.)
- NCGC00259026-01
- (1S,3R,7S,8S,8aR)-8-{2-[(2R,4R)-4-hydroxy-6-oxotetrahydro-2H-pyran-2-yl]ethyl}-3,7-dimethyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl (2S)-2-methylbutanoate
- Mevinolin from Aspergillus sp., powder
- HMS3268C03
- IDI1_001032
- Spectrum3_001873
- CHEMBL503
- Lovastatin [USAN]
- (2S)-2-METHYLBUTANOIC ACID (1S,3R,7S,8S,8AR)-1,2,3,7,8,8A-HEXAHYDRO-3,7-DIMETHYL-8-(2-((2R,4R)-TETRAHYDRO-4-HYDROXY-6-OXO-2H-PYRAN-2-YL)ETHYL)-1-NAPHTHALENYL ESTER
- (1S-(1alpha(R*),3alpha,7beta,8beta(2S*,4S*),8abeta))-2-Methylbutanoic acid 1,2,3,7,8,8a-hexahydro-3,7-dimethyl-8-(2-(tetrahydro-4-hydroxy-6-oxo-2H-pyran-2-yl)ethyl)-1-naphthalenyl ester
- Tox21_110888
- US9115116, lovastatin
- NSC 758662
- NCGC00023509-11
- SMR000058779
- LOVASTATIN [MART.]
- SPECTRUM1503977
- HSDB 6534
- 9LHU78OQFD
- DTXCID50784
- (1S,3R,7S,8S,8aR)-8-(2-((2R,4R)-4-hydroxy-6-oxotetrahydro-2H-pyran-2-yl)ethyl)-3,7-dimethyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl (2S)-2-methylbutanoate
- (1S,3R,7S,8S,8aR)-1,2,3,7,8,8a-Hexahydro-3,7-dimethyl-8-(2-(2R,4R)-(tetrahydro-4-hydroxy-6-oxo-2H-pyran-2-yl)ethyl)-1-naphthalenyl (S)-2-methyl-butyrate
- BL164644
- NSC633781
- lovastatin
- SR-01000000123
- C10AA02
- MEGxm0_000398
- HMS1792O07
- (1S,3R,7S,8S,8aR)-8-(2-((2R,4R)-4-hydroxy-6-oxotetrahydro-2H-pyran-2-yl)ethyl)-3,7-dimethyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl (S)-2-methylbutanoate
- Lovastatin (Standard)
- Mevacor (TN)
- HMS3884B03
- Prestwick1_000516
- SR-05000001880-1
- LOVASTATIN [HSDB]
- HMS1569H13
- MLSMR
- Lovastatin,98%
- BBL024473
- BRD-K09416995-001-39-9
- BRD-K09416995-001-40-7
- ALBB-027272
- STK801953
- BRD-K09416995-001-38-1
- +Expand
- MDL： MFCD00072164
- InChIKey： PCZOHLXUXFIOCF-BXMDZJJMSA-N
- Inchi： 1S/C24H36O5/c1-5-15(3)24(27)29-21-11-14(2)10-17-7-6-16(4)20(23(17)21)9-8-19-12-18(25)13-22(26)28-19/h6-7,10,14-16,18-21,23,25H,5,8-9,11-13H2,1-4H3/t14-,15-,16-,18+,19+,20-,21-,23-/m0/s1
- SMILES： O(C([C@@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])[H])=O)[C@@]1([H])C([H])([H])[C@@]([H])(C([H])([H])[H])C([H])=C2C([H])=C([H])[C@]([H])(C([H])([H])[H])[C@]([H])(C([H])([H])C([H])([H])[C@]3([H])C([H])([H])[C@]([H])(C([H])([H])C(=O)O3)O[H])[C@@]12[H]

Computed Properties

Exact Mass: 404.256274g/mol
Surface Charge: 0
XLogP3: 4.3
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 7
Monoisotopic Mass: 404.256274g/mol
Monoisotopic Mass: 404.256274g/mol
Topological Polar Surface Area: 72.8Å²
Heavy Atom Count: 29
Complexity: 666
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 8
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: 2
Surface Charge: 0
Molecular Weight: 404.5

Experimental Properties

Stability Shelf Life: Stable under recommended storage conditions.
LogP: 4.19550
PSA: 72.83000
Merck: 5586
Refractive Index: 320 ° (C=0.5, CH3CN)
Water Partition Coefficient: 0.0004 mg/mL at 25 ºC
Boiling Point: 559.198℃/760mmHg
Melting Point: 179°C(lit.)
Vapor Pressure: 2.22X10-12 mm Hg at 25 °C (est)
Flash Point: 185.3℃
Solubility: ethanol: soluble9.80-10.20mg/mL, clear, colorless to faintly yellow
Color/Form: Powder
Solubility: Insoluble in water.
Specific Rotation: D25 +323° (c = 0.5 g in 100 ml acetonitrile)
Density: 1.1200

Lovastatin Security Information

Symbol: GHS07
RTECS：EK7907000
WGK Germany：3
Safety Term：9
Safety Instruction： S22-S24/25
Packing Group：III
Packing Group：III
Risk Phrases：R36/37/38
Hazard Level：9
Dangerous goods sign： Xi
Hazardous Material transportation number：3077
Hazard Statement： H302
Warning Statement： P264; P270; P301+P312; P330; P501
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
PackingGroup：III
Risk Phrases： R36/37/38: irritating to eyes, respiratory tract and skin.
Signal Word：Warning
Toxicity：LD50 orally in mice: >1000 mg/kg (Endo)
HazardClass：9

Lovastatin Customs Data

HS CODE：2932999099
Customs Data：

China Customs Code:
2932999099

Overview:

2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Lovastatin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P005CO4-5g	Butanoic acid, 2-methyl-, (1S,3R,7S,8S,8aR)-1,2,3,7,8,8a-hexahydro-3,7-dimethyl-8-[2-[(2R,4R)-tetrahydro-4-hydroxy-6-oxo-2H-pyran-2-yl]ethyl]-1-naphthalenyl ester, (2S)-	75330-75-5	98%	5g	$60.00	2024-04-21
A2B Chem LLC	AC48900-5g	Lovastatin	75330-75-5	98%	5g	$55.00	2024-04-19
abcr	AB251957-5 g	Lovastatin, 98%; .	75330-75-5	98%	5 g	€81.90	2023-07-20
Ambeed	A151986-100mg	(S)-(1S,3R,7S,8S,8aR)-8-(2-((2R,4R)-4-Hydroxy-6-oxotetrahydro-2H-pyran-2-yl)ethyl)-3,7-dimethyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl 2-methylbutanoate	75330-75-5	98%	100mg	$61.0	2024-05-30
Apollo Scientific	BIL1008-25mg	Lovastatin	75330-75-5		25mg	£119.00	2023-08-31
AstaTech	46304-1/G	LOVASTATIN	75330-75-5	97%	1g	$55	2023-09-19
BioAustralis	BIA-L1264-25 mg	Lovastatin	75330-75-5	>95%byHPLC	25mg	$126.00	2023-09-02
Key Organics Ltd	KS-1082-1MG	Lovastatin	75330-75-5	>97%	1mg	£36.00	2023-09-07
LKT Labs	M1687-50 mg	Mevinolin	75330-75-5	≥97%	50mg	$113.60	2023-07-10
MedChemExpress	HY-N0504-10mM*1mLinDMSO	Lovastatin	75330-75-5	98.91%	10mM*1mLinDMSO	￥500	2023-07-26